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Compound of Interest

Compound Name: ASP5878

Cat. No.: B605635 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of ASP5878, a selective FGFR inhibitor with potential

antineoplastic activity. Adherence to these procedures is critical to ensure personnel safety and

environmental compliance. While a Safety Data Sheet (SDS) for ASP5878 states it is not

classified as a hazardous substance, its investigational and antineoplastic nature necessitates

handling and disposal as a hazardous chemical waste.[1]

Key Safety and Handling Data
A thorough understanding of the compound's properties is the first step in safe disposal. The

following table summarizes key data for ASP5878.
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Parameter Value Reference

Chemical Name

2-(4-((5-((2,6-Difluoro-3,5-

dimethoxybenzyl)oxy)pyrimidin

-2-yl)amino)-1H-pyrazol-1-

yl)ethanol

GlpBio SDS

CAS Number 1453208-66-6 GlpBio SDS

Molecular Formula C18H19F2N5O4 GlpBio SDS

Molecular Weight 407.37 g/mol GlpBio SDS

Hazard Classification
Not a hazardous substance or

mixture
GlpBio SDS

Personal Protective Equipment

(PPE)

Safety glasses, non-powdered

chemotherapy gloves (double-

gloving recommended), solid-

front, long-sleeved lab coat

with tight-fitting cuffs.

[2]

First Aid Measures

In case of eye contact, flush

with water. In case of skin

contact, rinse with water. If

inhaled, move to fresh air. If

ingested, wash out mouth with

water and do not induce

vomiting. Seek medical

attention in all cases of

exposure.

[1]

Experimental Protocol for Disposal of ASP5878
This protocol outlines the step-by-step procedure for the safe disposal of ASP5878 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Solid Waste:
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Collect all solid waste contaminated with ASP5878, such as unused powder,

contaminated personal protective equipment (gloves, lab coats), absorbent pads, and

plasticware, in a designated, leak-proof, and puncture-resistant hazardous waste

container.[3]

This container must be clearly labeled as "Hazardous Waste - Antineoplastic" and include

the chemical name "ASP5878".[4]

Do not mix this waste with other waste streams, particularly biohazardous or regular

municipal waste.[3][4]

Liquid Waste:

Collect all liquid waste containing ASP5878, including stock solutions, cell culture media,

and the first rinse of emptied containers, in a separate, leak-proof, and clearly labeled

hazardous waste container.[3]

The container should be labeled "Hazardous Waste - Liquid Antineoplastic" with the

chemical name "ASP5878".

Never dispose of liquid ASP5878 waste down the drain.[3] The practice of sewering

hazardous waste pharmaceuticals is prohibited.[5][6]

Sharps Waste:

All sharps contaminated with ASP5878 (e.g., needles, syringes, glass vials) must be

disposed of in a designated, puncture-resistant "Chemo Sharps" container.[7][8]

2. Decontamination of Work Surfaces:

Upon completion of work and before disposal procedures, decontaminate all surfaces and

equipment by scrubbing with a 70% isopropyl alcohol solution.[2]

3. Packaging for Disposal:

Ensure all waste containers are securely sealed to prevent leakage.
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For off-site transport, follow all applicable Department of Transportation (DOT) regulations for

packaging and labeling of hazardous waste.[5]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][4]

All ASP5878 waste should be destined for incineration.[7]

Disposal Workflow
The following diagram illustrates the logical flow of the ASP5878 disposal process, from waste

generation to final disposal.
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Caption: ASP5878 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

